Cas no 620989-10-8 (1H-Indazole, 5-(4-methoxyphenoxy)-)

• Product Name: 1H-Indazole, 5-(4-methoxyphenoxy)-
• CAS No: 620989-10-8
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 4073051
• PubChem ID: 22349444
• Update Time: 2025-04-22

1H-Indazole, 5-(4-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-(4-methoxyphenoxy)-
• 620989-10-8
• DTXSID701295493
• OKQWCOUKQHQEKP-UHFFFAOYSA-N
• 5-(4-methoxy-phenoxy)-1H-indazole
• SCHEMBL6281463

• Inchi： 1S/C14H12N2O2/c1-17-11-2-4-12(5-3-11)18-13-6-7-14-10(8-13)9-15-16-14/h2-9H,1H3,(H,15,16)
• InChI Key： OKQWCOUKQHQEKP-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC3=CC=C(OC)C=C3)C=C2)C=N1

Computed Properties

• Exact Mass: 240.09
• Monoisotopic Mass: 240.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.1A^2